Cas no 128372-89-4 (tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate)

Tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate is a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. Its Boc-protected amine functionality enhances stability and facilitates selective deprotection under mild acidic conditions, making it valuable for multi-step syntheses. The compound’s cyclic enone structure allows for further functionalization, including Michael additions or reductions, enabling diverse derivatization. Its high purity and well-defined reactivity profile ensure consistent performance in complex reactions. This intermediate is particularly useful in the synthesis of piperidine-based scaffolds, which are prevalent in bioactive molecules. Its compatibility with a range of reagents and conditions underscores its utility in medicinal chemistry and process development.

tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate structure

128372-89-4 structure

Product Name:tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate

CAS No:128372-89-4

MF:C₁₀H₁₅NO₃

MW:197.231003046036

MDL:MFCD17169880

CID:1036652

PubChem ID:66598173

Update Time:2025-06-07

tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 2-oxo-5,6-dihydropyridine-1(2H)-carboxylate
- NULL
- tert-butyl 6-oxo-2,3-dihydropyridine-1-carboxylate
- tert-Butyl 2-oxo-5,6-dihydropyridine-1(2H)
- tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate
- VOVJZEJLJABSJY-UHFFFAOYSA-N
- RL01381
- AX8164581
- tert-Butyl 6-oxo-3,6-dihydropyridine-1(2H)-carboxylate
- 6-oxo-3,6-dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester
- EN300-209239
- J-524457
- AKOS016015061
- t-butyl-5,6-dihydro-2-oxopyridine-1(2h)-carbox ylate
- SCHEMBL102885
- tert-Butyl2-oxo-5,6-dihydropyridine-1(2H)-carboxylate
- 1-Boc-6-oxo-1,2,3,6-tetrahydropyridine
- MFCD17169880
- 1-Boc-5,6-dihydropyridin-2(1H)-one
- 1(2H)-Pyridinecarboxylic acid, 5,6-dihydro-2-oxo-, 1,1-dimethylethyl ester
- DB-062639
- SY323653
- AC-30518
- A850611
- 128372-89-4
- TERT-BUTYL 2-OXO-5,6-DIHYDROPYRIDINE-1-CARBOXYLATE
- CS-0187670
- DTXSID10735412
- Y13525
- MDL： MFCD17169880
- Inchi： 1S/C10H15NO3/c1-10(2,3)14-9(13)11-7-5-4-6-8(11)12/h4,6H,5,7H2,1-3H3
- InChI Key： VOVJZEJLJABSJY-UHFFFAOYSA-N
- SMILES： O(C(N1C(C=CCC1)=O)=O)C(C)(C)C

Computed Properties

Exact Mass: 197.10525
Monoisotopic Mass: 197.10519334g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 276
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.6
XLogP3: 1.5

Experimental Properties

PSA: 46.61

tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate Pricemore >>

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